4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene
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Overview
Description
Chemical compounds with bromomethyl, difluoromethyl, and fluorobenzene groups are often used in various chemical reactions due to their reactivity . They can act as intermediates in the synthesis of various other compounds .
Synthesis Analysis
The synthesis of such compounds often involves the use of common reaction conditions to transform simple building blocks into complex molecules . The core of this approach is the design and synthesis of new difluorinated building blocks .Molecular Structure Analysis
The molecular structure of a compound like this would likely involve a benzene ring (due to the “benzene” in the name), with bromomethyl, difluoromethyl, and fluorine groups attached to the ring .Chemical Reactions Analysis
The chemical reactions involving such compounds can be quite diverse, depending on the specific conditions and reagents used . Difluoromethylation is of prime importance due to its applicability in functionalizing diverse fluorine-containing heterocycles .Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene involves the introduction of a bromomethyl group and a difluoromethyl group onto a fluorobenzene ring.", "Starting Materials": [ "4-fluorobenzaldehyde", "bromomethane", "difluoromethane", "sodium hydride", "dimethylformamide", "acetic acid", "sodium acetate", "hydrochloric acid", "sodium hydroxide", "magnesium", "ether" ], "Reaction": [ "Step 1: Synthesis of 4-fluorobenzyl alcohol by reduction of 4-fluorobenzaldehyde with sodium borohydride in methanol.", "Step 2: Protection of the hydroxyl group in 4-fluorobenzyl alcohol with acetic anhydride and pyridine to form 4-acetoxybenzyl alcohol.", "Step 3: Bromomethylation of 4-acetoxybenzyl alcohol with bromomethane and sodium hydride in dimethylformamide to form 4-(bromomethyl)benzyl acetate.", "Step 4: Hydrolysis of 4-(bromomethyl)benzyl acetate with hydrochloric acid to form 4-(bromomethyl)benzyl alcohol.", "Step 5: Difluoromethylation of 4-(bromomethyl)benzyl alcohol with difluoromethane and magnesium in ether to form 4-(bromomethyl)-1-(difluoromethyl)benzyl alcohol.", "Step 6: Dehydration of 4-(bromomethyl)-1-(difluoromethyl)benzyl alcohol with hydrochloric acid to form 4-(bromomethyl)-1-(difluoromethyl)-2-fluorobenzene." ] } | |
CAS No. |
2101308-76-1 |
Molecular Formula |
C8H6BrF3 |
Molecular Weight |
239 |
Purity |
95 |
Origin of Product |
United States |
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